Cas no 61652-54-8 (1,3-Benzodioxole-5-carboxaldehyde, 6-(methoxymethoxy)-)

• Product Name: 1,3-Benzodioxole-5-carboxaldehyde, 6-(methoxymethoxy)-
• CAS No: 61652-54-8
• MF: C₁₀H₁₀O₅
• MW: 210.183403491974
• CID: 471396
• PubChem ID: 15608484
• Update Time: 2025-04-19

1,3-Benzodioxole-5-carboxaldehyde, 6-(methoxymethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carboxaldehyde, 6-(methoxymethoxy)-
• 6-(methoxymethoxy)-1,3-benzodioxole-5-carbaldehyde
• AKOS014700156
• 6-(Methoxymethoxy)-2H-1,3-benzodioxole-5-carbaldehyde
• 61652-54-8
• DTXSID20575689

• Inchi： 1S/C10H10O5/c1-12-5-13-8-3-10-9(14-6-15-10)2-7(8)4-11/h2-4H,5-6H2,1H3
• InChI Key： WKYNBLQLYVXDRG-UHFFFAOYSA-N
• SMILES： O1COC2C=C(C=O)C(=CC1=2)OCOC

Computed Properties

• Exact Mass: 210.0528
• Monoisotopic Mass: 210.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 53.99